4-(3-methylpiperidin-1-yl)-1-(m-tolyl)-1H-pyrazolo[3,4-d]pyrimidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(3-methylpiperidin-1-yl)-1-(m-tolyl)-1H-pyrazolo[3,4-d]pyrimidine is a useful research compound. Its molecular formula is C18H21N5 and its molecular weight is 307.401. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Potential Imaging Applications
A study described the synthesis of N-(3-(4-[11C]methylpiperazin-1-yl)-1-(5-methylpyridin-2-yl)-1H-pyrazol-5-yl)pyrazolo[1,5-a]pyrimidine-3-carboxamide, a potential PET agent for imaging of IRAK4 enzyme in neuroinflammation. This compound was synthesized from pyrazolo[1,5-a]pyrimidine-3-carboxylic acid and showed high radiochemical yield and purity, indicating its usefulness in PET imaging for neuroinflammatory conditions (Wang et al., 2018).
Antimicrobial and Insecticidal Applications
Research into pyrimidine linked pyrazole heterocyclics by microwave irradiative cyclocondensation revealed compounds with notable insecticidal and antibacterial potential. These compounds were synthesized via cyclocondensation of N-(4,6-dimethyl-pyrimidin-2-yl)-3-oxo butyramide with substituted acid hydrazides under microwave conditions, demonstrating a relationship between chemical structure and biological activity (Deohate & Palaspagar, 2020).
Anticancer and Antitubercular Studies
The synthesis of homopiperazine-pyrimidine-pyrazole hybrids for antitubercular studies showed that some compounds exhibited potent activity against Mycobacterium tuberculosis H37Rv strains. This research highlights the potential of these compounds for further antitubercular drug development (Vavaiya et al., 2022).
Nanosystem Approaches for Drug Delivery
A study on improving the pharmacokinetic properties of pyrazolo[3,4-d]pyrimidines through nanosystem approaches for drug delivery addressed the issue of poor water solubility. By encapsulating these compounds in albumin nanoparticles and liposomes, researchers were able to enhance their solubility and, by extension, their potential as clinical drug candidates (Vignaroli et al., 2016).
Properties
IUPAC Name |
1-(3-methylphenyl)-4-(3-methylpiperidin-1-yl)pyrazolo[3,4-d]pyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N5/c1-13-5-3-7-15(9-13)23-18-16(10-21-23)17(19-12-20-18)22-8-4-6-14(2)11-22/h3,5,7,9-10,12,14H,4,6,8,11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XWUYGKWBNUXLKT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCN(C1)C2=NC=NC3=C2C=NN3C4=CC=CC(=C4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.